Benzoylmesaconine

Chinese Name

苯甲酰新乌头原碱

English Name

Benzoylmesaconine

标识符

CAS No.

63238-67-5

Molecular Formula

C31H43NO10

Molecular Weight

589.6820

Compound details reference Kuujia Chemical Encyclopedia: 63238-67-5

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

74%

58/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled58

druglikeness.missing20

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

589.6800

druglikeness.valid

TPSA

165.7100

druglikeness.valid

pKa_acidic

pKa_basic

6.0000

druglikeness.valid

LogP

1.5000

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

Low

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

Unknown

druglikeness.valid

blood_brain_barrier

Low

druglikeness.valid

placental_barrier

Unknown

druglikeness.valid

milk_secretion

Unknown

druglikeness.valid

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

Unknown

druglikeness.valid

CYP1A2_inhibitor

Unknown

druglikeness.valid

CYP2C9_substrate

Unknown

druglikeness.valid

CYP2C9_inhibitor

Unknown

druglikeness.valid

CYP2C19_substrate

Unknown

druglikeness.valid

CYP2C19_inhibitor

Unknown

druglikeness.valid

CYP2D6_substrate

Unknown

druglikeness.valid

CYP2D6_inhibitor

Unknown

druglikeness.valid

CYP3A4_substrate

Unknown

druglikeness.valid

CYP3A4_inhibitor

Unknown

druglikeness.valid

UGT1A1_substrate

Unknown

druglikeness.valid

UGT1A3_substrate

Unknown

druglikeness.valid

UGT1A4_substrate

Unknown

druglikeness.valid

UGT1A6_substrate

Unknown

druglikeness.valid

UGT1A9_substrate

Unknown

druglikeness.valid

Ames_test

Unknown

druglikeness.valid

micronucleus_test

Unknown

druglikeness.valid

chromosomal_aberration

Unknown

druglikeness.valid

DNA_damage

Unknown

druglikeness.valid

carcinogenicity

Unknown

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

Unknown

druglikeness.valid

cardiotoxicity

Unknown

druglikeness.valid

nephrotoxicity

Unknown

druglikeness.valid

neurotoxicity

Unknown

druglikeness.valid

hERG_inhibition

Unknown

druglikeness.valid

Pgp_substrate

Unknown

druglikeness.valid

Pgp_inhibitor

Unknown

druglikeness.valid

BCRP_substrate

Unknown

druglikeness.valid

BCRP_inhibitor

Unknown

druglikeness.valid

OATP1B1_substrate

Unknown

druglikeness.valid

OATP1B1_inhibitor

Unknown

druglikeness.valid

OATP1B3_substrate

Unknown

druglikeness.valid

OATP1B3_inhibitor

Unknown

druglikeness.valid

drug_induced_liver_injury

Unknown

druglikeness.valid

QT_prolongation

Unknown

druglikeness.valid

skin_sensitization

Unknown

druglikeness.valid

respiratory_toxicity

Unknown

druglikeness.valid

reproductive_toxicity

Unknown

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

Unknown

druglikeness.valid

Resp_Sens

Unknown

druglikeness.valid

Photo_tox

druglikeness.valid

Ser_ALK

Unknown

druglikeness.valid

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

动脉粥样硬化

Atherosclerosis

Corresponding Targets:

LOX-1 (OLR1)AMPK (PRKAA1)EHMT2 (EHMT2)

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)IDO1 (IDO1)

胰岛素抵抗

Insulin resistance

Corresponding Targets:

CDC25B (CDC25B)PTPN1 (PTPN1)STAT3 (STAT3)

类风湿性关节炎

Rheumatoid arthritis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)NOTCH1 (NOTCH1)

系统性红斑狼疮

Systemic Lupus Erythematosus

Corresponding Targets:

STAT3 (STAT3)ALOX5 (ALOX5)NFE2L2 (NFE2L2)

Plant Sources

附子;乌头

Aconitum carmichaelii

Benzoylmesaconine

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Benzoylmesaconine

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution67%4/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity71%5/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.100%8/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski56%9/16 druglikeness.fields

Risk Assessment

相关化合物